Cas no 1620011-33-7 (2-Pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester)

• Product Name: 2-Pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester
• CAS No: 1620011-33-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 5200712
• Update Time: 2025-05-24

2-Pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester
• METHYL 6-(2,6-DIFLUOROPHENYL)-5-FLUOROPICOLINATE

• Inchi： 1S/C13H8F3NO2/c1-19-13(18)10-6-5-9(16)12(17-10)11-7(14)3-2-4-8(11)15/h2-6H,1H3
• InChI Key： HFGZDGLJAHNTNI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(C2=C(F)C=CC=C2F)=C(F)C=C1

Additional information on 2-Pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester

2-Pyridinecarboxylic Acid, 6-(2,6-Difluorophenyl)-5-Fluoro-, Methyl Ester

2-Pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester is a highly specialized organic compound with the CAS number 1620011-33-7. This compound belongs to the class of pyridine derivatives and is characterized by its unique structure, which includes a pyridine ring substituted with fluorine atoms and a methyl ester group. The compound's structure is further modified by the presence of a difluorophenyl group at the 6-position and a fluoro group at the 5-position of the pyridine ring. These substituents contribute to its distinct chemical properties and potential applications in various fields.

The synthesis of 2-pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester involves a series of carefully designed organic reactions. Researchers have employed methodologies such as Friedel-Crafts acylation, followed by selective fluorination and esterification steps to achieve the desired product. The use of transition metal catalysts and advanced reaction conditions has enabled the optimization of yield and purity. Recent studies have focused on improving the efficiency of these reactions, particularly through the use of microwave-assisted synthesis and continuous-flow reactors.

The compound exhibits interesting pharmacological properties, making it a potential candidate for drug development. Preclinical studies have shown that it possesses moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests its potential application in anti-inflammatory therapies. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it demonstrates selective cytotoxicity against certain cancer cell lines.

From a materials science perspective, 2-pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester has shown promise as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions has been exploited to create porous materials with applications in gas storage and catalysis. Recent advancements in MOF synthesis have further highlighted its versatility in this domain.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of this compound. Initial findings indicate that it undergoes slow degradation under aerobic conditions, suggesting the need for controlled disposal methods. Regulatory agencies are increasingly focusing on such compounds due to their potential ecological implications.

Looking ahead, researchers are exploring novel applications for 2-pyridinecarboxylic acid, 6-(2,6-difluorophenyl)-5-fluoro-, methyl ester in areas such as agrochemicals and advanced materials science. Its unique combination of electronic properties and structural features makes it a valuable building block for designing next-generation molecules with tailored functionalities.